[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methanamine dihydrochloride

• IUPAC Name: (1-prop-2-ynylpyrazol-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C7H9N3.2ClH/c1-2-3-10-6-7(4-8)5-9-10;;/h1,5-6H,3-4,8H2;2*1H
• InChI Key: PEFHTQDTDMCGKX-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=C(C=N1)CN.Cl.Cl
• Molecular Formula: C7H11Cl2N3
• Molecular Weight: 208.09 g/mol
• CAS RN: 1795278-41-9

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities and are used in the development of various drugs.

Scientific Research Applications

Synthesis and Characterization of Complexes

• Cobalt(II) Complexes with N,N-Bis((1H-pyrazol-1-yl)methyl)amine Ligands : This study explores the synthesis of Cobalt(II) chloride complexes with various N,N-bis((1H-pyrazol-1-yl)methyl)amine ligands. These complexes were characterized as having either four-coordinate or five-coordinate geometries, depending on the N′-substitution group. Specifically, complexes such as [LDCoCl2] demonstrated high activity for methyl methacrylate (MMA) polymerization, leading to the production of poly(methylmethacrylate) (PMMA) with high molecular weight and narrow polydispersity index. This indicates potential applications in material science and polymer chemistry (Choi et al., 2015).

Molecular Structure and Spectroscopic Analysis

• Study of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine : This research involved the synthesis of a specific compound related to the chemical . The synthesized compound was characterized using various spectroscopic techniques such as FT-IR, DSC, 13C/1H-NMR, and Mass spectrometry. Such studies are crucial for understanding the structural and chemical properties of new compounds, which can have implications in various fields including pharmaceuticals and material science (Shimoga et al., 2018).

Synthesis and Biological Activity

• Synthesis of N,N-Dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine : This study highlights the synthesis of a specific compound by the 1,3-dipolar cycloaddition reaction. The synthesized compound was then analyzed using NMR spectroscopy, Elemental Analysis, and MS data. Such studies contribute to the field of medicinal chemistry, particularly in the development of new therapeutic agents (Younas et al., 2014).

Spectroscopic, Quantum Chemical Calculations, and Molecular Docking

• Molecular Docking and Quantum Chemical Calculations of Related Compounds : This study demonstrates the use of computational methods like DFT calculations and molecular docking to analyze the molecular structure, spectroscopic data, and potential biological activity of compounds similar to “[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methanamine dihydrochloride”. Such approaches are increasingly important in the discovery and development of new drugs and materials (Viji et al., 2020).